Cas no 886887-82-7 (methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate)

• Product Name: methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
• CAS No: 886887-82-7
• MF: C₁₈H₂₅N₅O₄
• MW: 375.422203779221
• CID: 5480826
• Update Time: 2025-10-28

methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-propanoic acid, 8-butyl-1,2,4,8-tetrahydro-1,6,7-trimethyl-2,4-dioxo-, methyl ester
• methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

• Inchi： 1S/C18H25N5O4/c1-6-7-9-21-11(2)12(3)23-14-15(19-17(21)23)20(4)18(26)22(16(14)25)10-8-13(24)27-5/h6-10H2,1-5H3
• InChI Key： SAXRSLWJDHXWNC-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCC)C1=NC1=C2C(=O)N(CCC(OC)=O)C(=O)N1C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 8.98±0.20(Predicted)

Additional information on methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

Introduction to Methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate (CAS No. 886887-82-7)

Methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 886887-82-7, belongs to a class of molecules known for their intricate structural features and potential biological activities. The detailed structure of this compound includes a complex heterocyclic system, which is a key feature that makes it of particular interest to researchers exploring novel therapeutic agents.

The molecular formula of Methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate underscores its complexity. It consists of multiple functional groups and substituents that contribute to its unique chemical properties. Specifically, the presence of a butyl group at the 8-position of the imidazopyrimidine core, along with multiple methyl groups at the 1, 6, and 7 positions, contributes to its distinct reactivity and potential interactions with biological targets. The 2,4-dioxo moiety further enhances its structural complexity and may play a crucial role in its biological activity.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in medicine. The imidazopyrimidine scaffold is particularly noteworthy as it has been identified in several bioactive natural products and synthetic drugs. Methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate represents an advanced derivative of this scaffold that has been designed to explore new pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been leveraging computational methods and high-throughput screening techniques to identify novel compounds with therapeutic potential. The structural complexity of Methyl 3-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate makes it an attractive candidate for further investigation. Its unique combination of functional groups suggests that it may interact with multiple biological targets simultaneously.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions. The introduction of the butyl group at the 8-position and the multiple methyl groups at the 1-, 6-, and 7positions were strategically designed to enhance the compound's binding affinity to biological targets. This level of structural control is essential for developing molecules with optimized pharmacological properties.

Efforts are currently underway to evaluate the biological activity of Methyl 3-{8-butyl-1，6，7-trimethyl－2，4-dioxo－1H，2H，3H，4Ｈ，8Ｈ-imidazo1，２-gpurin－3－yI}propanoate using both in vitro and in vivo models. Preliminary studies have shown promising results regarding its interaction with specific enzymes and receptors relevant to various diseases. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The development of new drugs is often a lengthy process that involves extensive testing to ensure safety and efficacy. However，the initial promising results with Methyl 3-{8-butyl－１，６，７-trimethyl－２，４-dioxo－１Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-imidazoI，２-gpurin－３－yI}propanoate provide a strong foundation for future research efforts. Researchers are optimistic about its potential as a starting point for developing novel therapeutic agents that could address unmet medical needs.

The use of advanced computational tools has been instrumental in guiding the design and optimization of this compound. Molecular modeling techniques have allowed researchers to predict how Methyl 3-{8-butyl－１，６，７-trimethyl－２，４-dioxo－１Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-imidazoI，２-gpurin－３－yI}propanoate might interact with biological targets at the atomic level. These insights have been invaluable in refining the structure to enhance its pharmacological properties.

In conclusion,Methyl 3-{8-butyl-l ,6 ,7 -trimethyl -2 ,4 -diox o -l H ,2 H ,3 H ,4 H ,8 H -imid az o l o purin -3 -y l}propanoate (CAS No .886887 -82 -7) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique scaffold ，functional groups ，and synthetic challenges make it an intriguing subject for further study . Preliminary findings suggest that it may have important biological activities ，making it a valuable candidate for developing new therapeutic agents . As research continues ，this compound is expected to contribute significantly to advancements in drug discovery and development .